2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 2-methylsulfanyl-4,6-diphenyl-1,4-dihydropyridine-3-carbonitrile
• InChI: InChI=1S/C19H16N2S/c1-22-19-17(13-20)16(14-8-4-2-5-9-14)12-18(21-19)15-10-6-3-7-11-15/h2-12,16,21H,1H3
• InChI Key: GVRKPXNWZJGQHN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(C=C(N1)C2=CC=CC=C2)C3=CC=CC=C3)C#N
• Molecular Formula: C19H16N2S
• DSSTOX Substance ID: DTXSID001178745
• Molecular Weight: 304.4 g/mol
• CAS RN: 92944-44-0

Description

2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile, also known as MDP 2 P, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In We will also discuss future directions for research on this compound.

Scientific Research Applications

2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile 2 P has been studied extensively for its potential applications in scientific research. One of the most promising areas of research for this compound is in the field of neuroscience. This compound 2 P has been found to have a variety of effects on the nervous system, including the ability to enhance memory and learning. This makes it a promising candidate for the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.
This compound 2 P has also been studied for its potential applications in cancer research. It has been found to have cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer treatments. Additionally, this compound 2 P has been found to have anti-inflammatory properties, which could make it useful in the development of treatments for inflammatory diseases such as arthritis.

Mechanism of Action

The mechanism of action of 2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile 2 P is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Specifically, this compound 2 P has been found to enhance the activity of the cholinergic system, which is involved in memory and learning. It has also been found to modulate the activity of the glutamatergic system, which is involved in a variety of processes including synaptic plasticity and the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound 2 P has a variety of biochemical and physiological effects. It has been found to enhance memory and learning in animal models, and it has also been found to have cytotoxic effects on cancer cells. Additionally, this compound 2 P has been found to have anti-inflammatory properties, which could make it useful in the development of treatments for inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile 2 P in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has a variety of potential applications in scientific research, including in the fields of neuroscience and cancer research.
However, there are also some limitations to using this compound 2 P in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental contexts. Additionally, its cytotoxic effects on cancer cells may not be specific to certain types of cancer, which could limit its potential as a cancer treatment.

Future Directions

There are many potential future directions for research on 2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile 2 P. One area of research that is particularly promising is the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound 2 P has been found to enhance memory and learning in animal models, which makes it a promising candidate for the development of new treatments for these diseases.
Another area of research that is promising is the development of new cancer treatments. This compound 2 P has been found to have cytotoxic effects on cancer cells, which makes it a potential candidate for the development of new cancer treatments.
Finally, there is also potential for research on the anti-inflammatory properties of this compound 2 P. This could lead to the development of new treatments for inflammatory diseases such as arthritis.
Conclusion:
In conclusion, this compound 2 P is a chemical compound that has been studied extensively for its potential applications in scientific research. It has a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. While there are some limitations to using this compound 2 P in lab experiments, there are also many potential applications for this compound in the fields of neuroscience, cancer research, and the development of new treatments for inflammatory diseases. Future research on this compound 2 P is likely to yield many exciting discoveries and could lead to the development of new treatments for a variety of diseases.

Synthesis Methods

The synthesis of 2-(methylthio)-4,6-diphenyl-1,4-dihydro-3-pyridinecarbonitrile 2 P involves the reaction of 2-acetylpyridine with thiourea and benzaldehyde. This reaction results in the formation of this compound 2 P, which can be purified through recrystallization. The synthesis of this compound 2 P is a relatively straightforward process, and the compound can be produced in large quantities with high purity.